Cas no 2137098-11-2 ((1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene)

• Product Name: (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene
• CAS No: 2137098-11-2
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 6520153
• PubChem ID: 132344091
• Update Time: 2025-06-15

(1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene
• 2137098-11-2
• EN300-754717

• Inchi： 1S/C9H8N4O2/c10-12-11-8-5-4-7-6(8)2-1-3-9(7)13(14)15/h1-3,8H,4-5H2/t8-/m1/s1
• InChI Key： APDDTJLQEMSCPG-MRVPVSSYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1CC[C@H]2N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Additional information on (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene

(1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene: A Promising Scaffold in Modern Medicinal Chemistry

(1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene is a versatile organic compound with a unique molecular structure that has attracted significant attention in recent years. This compound, characterized by its CAS No. 2137098-11-2, is a derivative of indene with two functional groups—azido and nitro—attached to its aromatic ring system. The presence of these groups imparts distinct chemical properties, making it a valuable scaffold for drug discovery and synthetic chemistry. Recent studies have highlighted its potential applications in various therapeutic areas, including antiviral and anticancer research.

The indene core of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene is a well-known heterocyclic compound with a wide range of biological activities. The introduction of the azido group at the 1-position and the nitro group at the 4-position significantly modifies its reactivity and biological profile. This modification has been shown to enhance the compound's ability to interact with specific molecular targets, such as enzymes and receptors, which is critical for its pharmacological activity.

Recent advances in medicinal chemistry have demonstrated the importance of functional group placement in determining the therapeutic potential of a compound. For instance, the azido group in (1R)-1-Azido-4-nitro-2,3-dihydr can participate in click chemistry reactions, enabling the synthesis of complex molecules with high efficiency. This property has been leveraged in the development of novel drug candidates targeting various diseases, including viral infections and oncological conditions.

One of the most exciting areas of research involving (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene is its application in antiviral therapy. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiviral activity against RNA viruses, including influenza and coronaviruses. The nitro group is believed to play a key role in modulating the compound's interaction with viral proteins, thereby inhibiting viral replication.

In addition to its antiviral properties, (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene has shown promise in the treatment of cancer. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways. The compound's ability to target multiple molecular mechanisms makes it a potential candidate for the development of multitarget therapies, which are increasingly important in oncology.

The synthesis of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene involves a series of well-established organic reactions, including nitration and azidation. These reactions are typically carried out under controlled conditions to ensure the desired stereochemistry and functional group integrity. The stereochemical configuration of the compound, particularly the R configuration at the 1-position, is critical for its biological activity and must be carefully maintained during synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions. These approaches not only improve the efficiency of synthesis but also reduce the environmental impact associated with traditional chemical processes.

From a pharmacological perspective, (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene has been evaluated for its potential as a lead compound in drug discovery. Its ability to form stable derivatives and its diverse biological activities make it an attractive candidate for further development. Researchers are currently exploring its potential in combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes.

Moreover, the compound's structural versatility allows for the design of prodrugs and conjugates with improved pharmacokinetic properties. For example, the azido group can be used to attach targeting ligands or fluorescent moieties, enabling the compound to be utilized in both therapeutic and diagnostic applications. This dual functionality is particularly valuable in the field of precision medicine.

In the context of drug development, (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene represents a promising scaffold for the creation of novel therapeutics. Its unique chemical structure and functional groups provide a platform for the modification of its properties to suit specific therapeutic needs. Ongoing research is focused on optimizing its biological activity while minimizing potential side effects.

As the field of medicinal chemistry continues to evolve, compounds like (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene are becoming increasingly important in the search for innovative treatments. The integration of advanced synthetic methods and biological assays is facilitating the discovery of new applications for this compound. These efforts are expected to contribute to the development of more effective and targeted therapies for a wide range of diseases.

Finally, the study of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene underscores the importance of understanding the interplay between chemical structure and biological activity. As researchers continue to explore its potential, the compound is likely to play a significant role in the advancement of pharmaceutical science. Its unique properties and adaptability make it a valuable asset in the quest for new and improved therapeutic agents.

Overall, (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene is a compound with a rich potential for application in various fields of biomedical research. Its structural features and functional groups provide a versatile platform for the development of new drugs and therapies. As research in this area progresses, it is anticipated that this compound will continue to contribute to the advancement of medicinal chemistry and the treatment of complex diseases.

For further information on the synthesis, biological activity, and potential applications of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene, researchers are encouraged to consult recent publications in reputable scientific journals and to engage in collaborative efforts to explore its full potential in the context of modern drug discovery.

As the scientific community continues to uncover new insights into the properties and applications of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene, its role in the development of innovative therapeutics is expected to grow. The compound's unique characteristics and adaptability make it a promising candidate for future research and development in the pharmaceutical industry.

Ultimately, the study of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene highlights the importance of interdisciplinary research in advancing our understanding of chemical compounds and their therapeutic potential. As researchers continue to explore this compound's properties and applications, it is likely to play an increasingly important role in the development of new and effective treatments for a wide range of diseases.

By leveraging the unique properties of (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene, scientists are paving the way for the discovery of novel therapeutics that could address some of the most challenging medical conditions. The continued exploration of this compound's potential is expected to yield significant advancements in the field of medicinal chemistry and contribute to the improvement of patient care.

In conclusion, (1R)-1-Azido-4-nitro-2,3-dihydro-1H-indene is a compound with immense potential in the realm of drug discovery and therapeutic development. Its structural versatility and functional groups make it a valuable asset for researchers seeking to create innovative treatments. As research in this area progresses, it is anticipated that this compound will continue to play a pivotal role in the advancement of pharmaceutical science and the development of new and effective therapies.